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Compound of Interest

Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703

An In-depth Technical Guide to 2-Phenoxyethyl Acetate: Chemical Properties, Structure, and
Applications

Introduction

2-Phenoxyethyl acetate (CAS No. 6192-44-5) is an organic ester recognized for its utility
across various industrial sectors, most notably in the fragrance and cosmetics industries.[1]
This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, offering in-depth insights into its chemical properties, structure,
synthesis, and analytical methodologies. As an ester of 2-phenoxyethanol and acetic acid, it
possesses a unique combination of a pleasant floral aroma, low volatility, and effective solvent
capabilities.[2][3][4]

Chemical Identity and Structure

2-Phenoxyethyl acetate is a colorless liquid with a variety of synonyms used in commercial
and scientific contexts.[1][5][6]

o |[UPAC Name: 2-phenoxyethyl acetate[7]

o Synonyms: Acetic Acid 2-Phenoxyethyl Ester, 2-Phenoxyethanol acetate, Ethylene glycol
monophenyl ether acetate[7][8]

o CAS Number: 6192-44-5[7]
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Molecular Formula: C10H1203(7]

Molecular Weight: 180.20 g/mol [7]

InChiKey: WHFKYDMBUMLWDA-UHFFFAQYSA-N[7]

Canonical SMILES: CC(=0)0OCCOC1=CC=CC=C1[7]

The structure consists of a phenyl group linked to an ethyl acetate moiety through an ether

linkage, which contributes to its characteristic properties.

Caption: Chemical Structure of 2-Phenoxyethyl Acetate.

Physicochemical Properties

The physical and chemical properties of 2-Phenoxyethyl acetate are summarized in the table

below, providing essential data for its handling, application, and integration into various

formulations.

Property Value Source(s)
Appearance Colorless liquid [1][5][6]
Boiling Point 243.64 °C at 760 mmHg [2][5]
Density 1.083 g/cm3 [5]

Flash Point 95.263 °C [5]
Refractive Index 1.495 [5]

Vapor Pressure 0.0318 mmHg at 25°C [5]

Soluble in alcohol, acetone,
Solubility and ether.[2][6] Limited
solubility in water.[2]

LogP (Octanol/Water Partition
N 1.62850
Coefficient)

[5]
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Synthesis of 2-Phenoxyethyl Acetate

The primary industrial synthesis of 2-Phenoxyethyl acetate is achieved through the
esterification of 2-phenoxyethanol (also known as Phenylcellosolve) with acetic acid.[3] This
reaction is typically catalyzed by an acid catalyst. The process involves heating the reactants,
which leads to the formation of the ester and water as a byproduct.

[Z-PhenoxyethanoD

Acetic Acid 2-Phenoxyethyl Acetate

Acid Catalyst

Click to download full resolution via product page

Caption: Synthesis pathway for 2-Phenoxyethyl Acetate.

Industrial and Research Applications

2-Phenoxyethyl acetate's desirable properties make it a valuable component in several
applications:

e Fragrance and Perfumery: Due to its mild, sweet, and floral scent, it is used as a fixative and
fragrance component in perfumes, soaps, detergents, and other scented products.[1][2][4]

o Cosmetics and Personal Care: It is incorporated into cosmetic formulations to enhance the
sensory experience of products like lotions and creams.

e Solvent: Its ability to dissolve a wide range of substances makes it an effective solvent in the
production of coatings and inks.[1][3]

o Chemical Intermediate: It serves as a building block in the synthesis of other organic
compounds.[1]
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Analytical Methodology: Quantification by GC-MS

To ensure the purity and concentration of 2-Phenoxyethyl acetate in a given sample, Gas
Chromatography-Mass Spectrometry (GC-MS) is a robust and widely accepted analytical
technique.

Objective: To develop and validate a quantitative GC-MS method for the determination of 2-
Phenoxyethyl acetate.

Instrumentation and Materials:
¢ Gas Chromatograph with a Mass Selective Detector (MSD)
e Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent
o Autosampler
e Helium (carrier gas), 99.999% purity
¢ 2-Phenoxyethyl acetate reference standard (>99% purity)
e Solvent: Dichloromethane or Ethyl Acetate (HPLC grade)
o Volumetric flasks, pipettes, and vials
Experimental Protocol:
o Standard Preparation:
o Prepare a stock solution of 2-Phenoxyethyl acetate (1000 pg/mL) in the chosen solvent.

o Perform serial dilutions to create a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100
pg/mL).

e Sample Preparation:

o Accurately weigh the sample containing 2-Phenoxyethyl acetate.
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o Dissolve and dilute the sample with the solvent to a final concentration expected to be
within the calibration range.

o Filter the sample through a 0.45 pum syringe filter if particulates are present.

» GC-MS Conditions:

o Inlet Temperature: 250°C

o Injection Volume: 1 pL (splitless mode)

o Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes
= Ramp: 10°C/min to 280°C
» Hold: 5 minutes at 280°C

o Carrier Gas Flow: 1.0 mL/min (constant flow)

o MSD Transfer Line Temperature: 280°C

o lon Source Temperature: 230°C

o Quadrupole Temperature: 150°C

o lonization Mode: Electron lonization (El) at 70 eV

o Acquisition Mode: Selected lon Monitoring (SIM) for quantification, with a full scan for
initial identification. Target ions for 2-Phenoxyethyl acetate would be determined from its
mass spectrum.

o Data Analysis:

o Generate a calibration curve by plotting the peak area of the reference standard against its
concentration.
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o Determine the concentration of 2-Phenoxyethyl acetate in the sample by interpolating its
peak area on the calibration curve.

o Confirm the identity of the compound by comparing its retention time and mass spectrum
with the reference standard.
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Caption: GC-MS analytical workflow for 2-Phenoxyethyl Acetate.

Safety and Handling

While 2-Phenoxyethyl acetate is considered to have low toxicity, proper safety precautions
are essential.[2][6]
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» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wash
hands thoroughly after handling.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, and protective gloves.[9]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
the container tightly closed.[5]

» Toxicity: It is considered a poison by ingestion and skin contact.[6] In case of exposure,
follow standard first-aid procedures and seek medical attention if symptoms persist.[9]

Conclusion

2-Phenoxyethyl acetate is a versatile organic ester with a well-established role in various
industrial applications, particularly in the formulation of fragrances and cosmetics. Its synthesis
is straightforward, and its chemical and physical properties are well-documented. Adherence to
proper analytical methods and safety protocols is crucial for its effective and safe utilization in
research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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